methyl 5-(((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)furan-2-carboxylate

• IUPAC Name: methyl 5-[[4-ethyl-5-(1H-indol-3-yl)-1,2,4-triazol-3-yl]sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C19H18N4O3S/c1-3-23-17(14-10-20-15-7-5-4-6-13(14)15)21-22-19(23)27-11-12-8-9-16(26-12)18(24)25-2/h4-10,20H,3,11H2,1-2H3
• InChI Key: XZUNTPSMGIESMC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(O2)C(=O)OC)C3=CNC4=CC=CC=C43
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

Methyl 5-(((4-ethyl-5-(1H-indol-3-yl)-4H-1,2,4-triazol-3-yl)thio)methyl)furan-2-carboxylate is a useful research compound. Its molecular formula is C19H18N4O3S and its molecular weight is 382.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis and study of the biological activities of derivatives of methyl-5-(hydroxymethyl)-2-furan carboxylate, a compound closely related to the specified chemical, have shown promise in cytotoxicity against cancer cell lines and antibacterial properties against Gram-positive and Gram-negative bacteria. One derivative, in particular, demonstrated potent biological activity with a notable IC50 against the HeLa cell line and MIC against photogenic bacteria, highlighting its potential in anticancer and antimicrobial therapies (Weerachai Phutdhawong et al., 2019).

Chemical Synthesis and Structural Analysis

Another study explored the synthesis of 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H-[1,2,4] triazole-3-thiol from furan-2-carboxylic acid hydrazide. The study provided insights into the structural confirmation of these compounds and described their thiol-thione tautomeric equilibrium, which is significant for understanding the chemical behavior of furan derivatives in various biological and chemical contexts (M. Koparır et al., 2005).

Palladium-Catalysed Direct Arylation

Antibacterial Properties

A focused study on the synthesis and antibacterial activity of 5-thiomethylfuran-2-carboxylic acid derivatives revealed a series of compounds with promising antibacterial properties. These compounds, including esters and acids derived from alkyl or alkoxyphenyl substituents, were shown to possess significant activity against bacterial strains, emphasizing their potential in developing new antibacterial agents (M. Iradyan et al., 2014).

Analytical and Spectral Studies

Investigations into the analytical and spectral properties of furan ring-containing organic ligands have shed light on their chelating properties and antimicrobial activity. This research is pivotal for the synthesis and characterization of new compounds that could serve as ligands in metal complexes with potential applications in catalysis, pharmaceuticals, and materials science (H. Patel, 2020).